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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)ethylamine

Cat. No.: B047019 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed overview of the physical and chemical

properties of 2-(2-Methoxyphenoxy)ethylamine (CAS No: 1836-62-0), a key intermediate in

the pharmaceutical industry, notably in the synthesis of Carvedilol.[1][2]

Chemical Identity and Structure
2-(2-Methoxyphenoxy)ethylamine, also known as 2-(2-Methoxyphenoxy)ethanamine, is an

organic compound with the chemical formula C₉H₁₃NO₂.[2][3] It belongs to the class of

aromatic amines.

Physical and Chemical Properties
The physical properties of 2-(2-Methoxyphenoxy)ethylamine can vary depending on its purity

and the ambient temperature. It has been reported as both a liquid and a solid.[4][5] The

quantitative properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₁₃NO₂ [3][6][7][8]

Molecular Weight 167.20 - 167.21 g/mol [3][6][7]

Appearance

Colorless to pale yellow liquid

OR White to light yellow

solid/powder

[1][4][5][9][10]

Boiling Point 98 °C / 208.4 °F [9]

~260-280 °C [4]

~275-277 °C [10]

110-115 °C at 2 Torr [11]

Density ~1.07 g/cm³ [10]

Melting Point Not available (for base) [4][9]

88-92 °C (for Hydrochloride

salt)
[12]

Solubility

Slightly soluble in water.

Soluble in organic solvents

such as ethanol, methanol,

acetone, and dichloromethane.

[4][10]

Odor Amine-like [9][10]

Experimental Protocols
The synthesis of 2-(2-Methoxyphenoxy)ethylamine is crucial for its application as a

pharmaceutical intermediate. Various methods have been reported, influencing the purity and

final physical state of the product.

One-Pot Synthesis from Guaiacol, Urea, and
Ethanolamine
This method provides a direct, one-pot synthesis route.
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Methodology:

Guaiacol, urea, ethanolamine, and a catalytic amount of potassium hydroxide are added to a

reaction flask.[13]

The mixture is heated progressively from 120°C to 170°C over several hours.[13]

Ethylenediamine is added, and heating is continued at 170°C for an additional 2 hours.[13]

After cooling, the product is dissolved in water.

The pH is adjusted to 2 with concentrated hydrochloric acid, and the aqueous layer is

washed with chloroform.[13]

The pH is then raised to 13 using a 20% sodium hydroxide solution.[13]

The product is extracted using chloroform.

The chloroform is removed by distillation under reduced pressure to yield the final product as

a brownish-black liquid.[13]

Synthesis via N-acetyl Intermediate and Hydrolysis
This two-step process involves the formation of an acetamide intermediate followed by

hydrolysis.

Methodology:

Preparation of N-[2-(2-Methoxy-phenoxy)-ethyl]-acetamide: A mixture of guaiacol and 2-

methyloxazoline is heated at 160°C for approximately 20 hours.[11] After cooling, the

reaction mixture is poured into water. The resulting solid residue is collected, washed, and

dried.[11]

Preparation of 2-(2-Methoxy-phenoxy)-ethylamine: The N-[2-(2-Methoxy-phenoxy)-ethyl]-

acetamide intermediate is refluxed in 5N HCl for 4 hours.[11]

The pH of the reaction mixture is adjusted to 8-9 with a 30% NaOH solution.[11]
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The resulting oily layer is taken up in toluene, which is subsequently evaporated.

The final product is purified by distillation under vacuum to yield 2-(2-
Methoxyphenoxy)ethylamine.[11]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis and purification of 2-
(2-Methoxyphenoxy)ethylamine.
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Caption: Generalized workflow for the synthesis of 2-(2-Methoxyphenoxy)ethylamine.

Factors Influencing Physical State
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The observed physical state of 2-(2-Methoxyphenoxy)ethylamine is dependent on several

factors, as illustrated below.

2-(2-Methoxyphenoxy)ethylamine

Liquid State
(Colorless to Pale Yellow)

Higher Temperature
 or Presence of Impurities

Solid State
(White Crystalline)

Lower Temperature
 or High Purity

Click to download full resolution via product page

Caption: Relationship between purity, temperature, and physical state.
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Storage and Handling
2-(2-Methoxyphenoxy)ethylamine should be stored in a cool, dry, well-ventilated area in a

tightly sealed container.[10] It should be kept away from moisture, heat sources, and

incompatible substances like oxidizing agents.[1][10] The hydrochloride salt is described as a

white solid and may offer greater stability for storage.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
2-(2-Methoxyphenoxy)ethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047019#2-2-methoxyphenoxy-ethylamine-physical-
properties-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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